3-methoxy-1-methyl-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C9H11N5O2S2/c1-14-4-5(7(13-14)16-2)6(15)10-8-11-12-9(17-3)18-8/h4H,1-3H3,(H,10,11,15)
• InChI Key: SNEUFWICKOTGNK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SC
• Molecular Formula: C9H11N5O2S2
• Molecular Weight: 285.4 g/mol

Description

3-methoxy-1-methyl-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C9H11N5O2S2 and its molecular weight is 285.34. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of pyrazole and thiadiazole derivatives, highlighting their structural and spectral properties. For instance, Hassan, Hafez, and Osman (2014) detailed the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, emphasizing their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014). Similarly, Kumara and colleagues (2018) synthesized a novel pyrazole derivative, characterized by NMR, mass spectra, and single crystal X-ray diffraction studies, investigating its non-linear optical properties and thermal stability (Kumara et al., 2018).

Biological Activities

Several studies have examined the biological activities of pyrazole and thiadiazole derivatives, including their cytotoxic, antibacterial, and anti-inflammatory effects. For example, Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds derived from Visnaginone and Khellinone, evaluating their anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020). Yue and colleagues (2010) explored the auxin activities of Acylamides with Substituted-1H-pyrazole-5-formic Acid and Substituted Thiadiazole-2-ammonia, although they reported not high auxin activities (Yue et al., 2010).

Advanced Applications

Advanced applications, such as the investigation of novel synthetic pathways and the development of potential pharmaceutical agents, have also been a focus. Qu et al. (2018) designed and synthesized novel 8-methoxyquinoline-2-carboxamide compounds containing 1,3,4-thiadiazole moiety, showing moderate to good antibacterial efficacy (Qu et al., 2018).